Cas no 120277-15-8 (4-(Bromomethyl)-2-methoxypyridine)

• Product Name: 4-(Bromomethyl)-2-methoxypyridine
• CAS No: 120277-15-8
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD16607558
• CID: 1006390
• Update Time: 2025-06-15

4-(Bromomethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methoxypyridine
• 4-Bromomethyl-2-methoxypyridine
• PYRIDINE, 4-(BROMOMETHYL)-2-METHOXY-
• AG-D-44128
• AK100145
• ANW-70494
• CTK4B1773
• KB-238853
• SureCN17342

• MDL： MFCD16607558
• Inchi： 1S/C7H8BrNO/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,5H2,1H3
• InChI Key： ROPDTLJSDLQQGZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C=1)OC

Computed Properties

• Exact Mass: 200.97900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 22.12000
• LogP: 1.98510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(Bromomethyl)-2-methoxypyridine

Research Brief on 4-(Bromomethyl)-2-methoxypyridine (CAS: 120277-15-8) in Chemical Biology and Pharmaceutical Applications

4-(Bromomethyl)-2-methoxypyridine (CAS: 120277-15-8) is a versatile chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and methoxy functional groups, serves as a critical building block in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other therapeutic compounds. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of targeted therapies and drug discovery programs.

One of the most notable applications of 4-(Bromomethyl)-2-methoxypyridine is its role in the synthesis of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to introduce the 2-methoxypyridine moiety into kinase inhibitor scaffolds, enhancing their binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Bromomethyl)-2-methoxypyridine in the development of a novel class of JAK2 inhibitors, which showed promising activity against myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 4-(Bromomethyl)-2-methoxypyridine has been employed in the synthesis of antiviral agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of this compound into a series of nucleoside analogs designed to target RNA-dependent RNA polymerases of emerging viruses. The bromomethyl group facilitated efficient coupling reactions, enabling the rapid assembly of diverse analogs for biological evaluation. Preliminary results indicated potent inhibitory activity against several RNA viruses, suggesting potential for further development as broad-spectrum antiviral agents.

The compound's reactivity has also been exploited in chemical biology for the development of probes and tools. For example, researchers have utilized 4-(Bromomethyl)-2-methoxypyridine to create photoaffinity labeling agents for studying protein-ligand interactions. A 2024 study in ACS Chemical Biology described the synthesis of a photoactivatable probe derived from this compound, which was used to map the binding sites of a poorly characterized G-protein-coupled receptor (GPCR). This approach provided valuable insights into receptor-ligand interactions and could inform the design of more effective GPCR-targeted drugs.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency and sustainability of 4-(Bromomethyl)-2-methoxypyridine production. A 2023 publication in Organic Process Research & Development outlined a novel catalytic process for its synthesis, featuring reduced waste generation and higher yields compared to traditional methods. These process improvements are particularly relevant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 4-(Bromomethyl)-2-methoxypyridine (CAS: 120277-15-8) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advances in its application, positions this compound as a valuable tool for drug discovery and development. Ongoing research is expected to further expand its utility, particularly in the design of targeted therapies and chemical probes for biological investigation.